Cas no 920504-58-1 (2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-)

2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)- structure
920504-58-1 structure
Product Name:2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-
CAS No:920504-58-1
MF:C11H16O4
MW:212.242343902588
CID:756682
PubChem ID:71424111
Update Time:2025-04-19

2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadienedioic acid, 1-(1,1-dimethylethyl) 6-methyl ester, (2E,4E)-
    • 6-O-tert-butyl 1-O-methyl hexa-2,4-dienedioate
    • DTXSID70842914
    • tert-Butyl methyl hexa-2,4-dienedioate
    • 920504-58-1
    • Inchi: 1S/C11H16O4/c1-11(2,3)15-10(13)8-6-5-7-9(12)14-4/h5-8H,1-4H3
    • InChI Key: INBIJTWVOMJLJK-UHFFFAOYSA-N
    • SMILES: O(C(C=CC=CC(=O)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 212.10485899g/mol
  • Monoisotopic Mass: 212.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd